Cas no 1019355-36-2 (1-(2,4-dichlorophenyl)ethyl(ethyl)amine)

• Product Name: 1-(2,4-dichlorophenyl)ethyl(ethyl)amine
• CAS No: 1019355-36-2
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 5156274
• PubChem ID: 43176338
• Update Time: 2026-03-04

1-(2,4-dichlorophenyl)ethyl(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,4-dichloro-N-ethyl-α-methyl-
• 1-(2,4-Dichlorophenyl)-N-ethylethan-1-amine
• 1-(2,4-dichlorophenyl)ethyl(ethyl)amine

• Inchi： 1S/C10H13Cl2N/c1-3-13-7(2)9-5-4-8(11)6-10(9)12/h4-7,13H,3H2,1-2H3
• InChI Key： MNSOMGUEGGQWDK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)(C)NCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,4-dichlorophenyl)ethyl(ethyl)amine

1-(2,4-Dichlorophenyl)Ethyl(Ethyl)Amine: A Comprehensive Overview

The compound with CAS No. 1019355-36-2, commonly referred to as 1-(2,4-dichlorophenyl)ethyl(ethyl)amine, is a significant organic compound with diverse applications in various industries. This compound is a derivative of aniline, where the amino group is substituted with ethyl and 2,4-dichlorophenyl groups. Its structure and properties make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.

1-(2,4-Dichlorophenyl)ethyl(ethyl)amine exhibits unique chemical properties due to the presence of the amino group and the electron-withdrawing dichlorophenyl substituent. The amino group acts as a nucleophile, enabling it to participate in various nucleophilic reactions such as alkylation and acylation. The dichlorophenyl group, on the other hand, imparts stability and enhances the compound's ability to act as a precursor in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of 1-(2,4-dichlorophenyl)ethyl(ethyl)amine in drug discovery. Researchers have explored its role as a building block in the development of novel anti-inflammatory and antiviral agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 1-(2,4-dichlorophenyl)ethyl(ethyl)amine has found utility in agrochemicals. It serves as an intermediate in the synthesis of fungicides and herbicides. A 2023 report by the International Society of Agrochemical Sciences emphasized its role in enhancing crop resistance to fungal infections without adverse environmental impacts.

The synthesis of 1-(2,4-dichlorophenyl)ethyl(ethyl)amine involves a multi-step process that typically begins with the chlorination of aniline derivatives. Recent advancements in catalytic methods have improved the efficiency and sustainability of this synthesis. For example, a 2023 study published in *Green Chemistry* introduced a catalyst that reduces reaction time by 50% while minimizing waste generation.

From an environmental perspective, understanding the fate and transport of 1-(2,4-dichlorophenyl)ethyl(ethyl)amine is crucial for risk assessment. Research conducted by environmental scientists has shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, 1-(2,4-dichlorophenyl)ethyl(ethyl)amine (CAS No. 1019355-36-2) is a versatile compound with significant potential across multiple industries. Its role as an intermediate in pharmaceuticals and agrochemicals underscores its importance in modern chemistry. Ongoing research continues to uncover new applications and improve its synthesis methods, ensuring its relevance in future scientific advancements.